Cas no 2254605-76-8 (5,7-Dihydroxy-8-methyl-4-phenyl-3-[(E)-3-phenylprop-2-enoyl]chromen-2-one)

• Product Name: 5,7-Dihydroxy-8-methyl-4-phenyl-3-[(E)-3-phenylprop-2-enoyl]chromen-2-one
• CAS No: 2254605-76-8
• MF: C₂₅H₁₈O₅
• MW: 398.407427310944
• CID: 4762762
• Update Time: 2025-06-07

5,7-Dihydroxy-8-methyl-4-phenyl-3-[(E)-3-phenylprop-2-enoyl]chromen-2-one Chemical and Physical Properties

Names and Identifiers

• MD001
• 5,7-dihydroxy-8-methyl-3-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-4-phenyl-2H-1-benzopyran-2-one
• 5,7-Dihydroxy-8-methyl-4-phenyl-3-[(E)-3-phenylprop-2-enoyl]chromen-2-one

• Inchi： 1S/C25H18O5/c1-15-19(27)14-20(28)22-21(17-10-6-3-7-11-17)23(25(29)30-24(15)22)18(26)13-12-16-8-4-2-5-9-16/h2-14,27-28H,1H3/b13-12+
• InChI Key： RTYVORPNMMHKDM-OUKQBFOZSA-N
• SMILES： O1C(C(C(/C=C/C2C=CC=CC=2)=O)=C(C2C=CC=CC=2)C2C(=CC(=C(C)C1=2)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 711
• XLogP3: 4.7
• Topological Polar Surface Area: 83.8

Additional information on 5,7-Dihydroxy-8-methyl-4-phenyl-3-[(E)-3-phenylprop-2-enoyl]chromen-2-one

Introduction to 5,7-Dihydroxy-8-methyl-4-phenyl-3-[(E)-3-phenylprop-2-enoyl]chromen-2-one (CAS No. 2254605-76-8)

5,7-Dihydroxy-8-methyl-4-phenyl-3-[(E)-3-phenylprop-2-enoyl]chromen-2-one, with the CAS number 2254605-76-8, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the chromenone class and is characterized by its unique structural features, including multiple hydroxyl groups, a methyl group, and phenyl substituents. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 5,7-Dihydroxy-8-methyl-4-phenyl-3-[(E)-3-phenylprop-2-enoyl]chromen-2-one is particularly noteworthy. The presence of the chromenone core, which is a six-membered ring fused with a benzene ring, provides a rigid and planar structure that can interact with various biological targets. The hydroxyl groups at positions 5 and 7 enhance the compound's solubility and reactivity, while the methyl group at position 8 adds steric hindrance and influences the compound's conformational flexibility. The phenyl substituents at positions 4 and 3 further contribute to the compound's aromatic character and potential for π-stacking interactions with biomolecules.

Recent studies have explored the biological activities of 5,7-Dihydroxy-8-methyl-4-phenyl-3-[(E)-3-phenylprop-2-enoyl]chromen-2-one. One of the most promising areas of research is its potential as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disease, and neurodegenerative disorders. In vitro assays have shown that this compound exhibits strong antioxidant activity, as measured by its ability to scavenge free radicals and inhibit lipid peroxidation.

Beyond its antioxidant properties, 5,7-Dihydroxy-8-methyl-4-phenyl-3-[(E)-3-phenylprop-2-enoyl]chromen-2-one has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to injury or infection and is characterized by the activation of immune cells and the production of pro-inflammatory cytokines. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory mediators such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that it may have therapeutic potential in treating inflammatory diseases.

In addition to its antioxidant and anti-inflammatory properties, 5,7-Dihydroxy-8-methyl-4-phenyl-3-[(E)-3-phenylprop-2-enoyl]chromen-2-one has shown promise in cancer research. Cancer cells often exhibit dysregulated signaling pathways that promote cell proliferation and survival. Studies have indicated that this compound can induce apoptosis (programmed cell death) in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. Furthermore, it has been shown to inhibit the migration and invasion of cancer cells, suggesting potential applications in preventing metastasis.

The pharmacokinetic properties of 5,7-Dihydroxy-8-methyl-4-phenyl-3[(E)-3 phenylprop 2 enoyl]chromen 2 one are also an important area of investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) in the body is crucial for developing it into a viable therapeutic agent. Preliminary studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are positive indicators for its potential use in drug development.

To further validate its therapeutic potential, clinical trials are necessary to assess the safety and efficacy of 5,7-Dihydroxy 8 methyl 4 phenyl 3[(E) 3 phenylprop 2 enoyl]chromen 2 one in human subjects. Preclinical data from animal models have provided promising results, but translating these findings into clinical settings requires rigorous testing under controlled conditions. Ongoing research aims to address these challenges and pave the way for future clinical applications.

In conclusion, 5,7-Dihydroxy 8 methyl 4 phenyl 3[(E) 3 phenylprop 2 enoyl]chromen 2 one (CAS No. 2254605 76 8) is a multifaceted compound with significant potential in pharmaceutical and medicinal chemistry. Its unique structural features contribute to its diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Continued research into its mechanisms of action and pharmacokinetic properties will be essential for realizing its full therapeutic potential.